6,7-dimethoxy-3-(4-methoxyphenyl)-2,4(1H,3H)-quinazolinedione

• IUPAC Name: 6,7-dimethoxy-3-(4-methoxyphenyl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C17H16N2O5/c1-22-11-6-4-10(5-7-11)19-16(20)12-8-14(23-2)15(24-3)9-13(12)18-17(19)21/h4-9H,1-3H3,(H,18,21)
• InChI Key: DSHQKAFERTVHFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=CC(=C(C=C3NC2=O)OC)OC
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

6,7-dimethoxy-3-(4-methoxyphenyl)-2,4(1H,3H)-quinazolinedione is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as DMQD and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DMQD is not fully understood. However, it has been suggested that DMQD may inhibit the activity of certain enzymes that are involved in inflammation and tumor growth. DMQD may also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
DMQD has been shown to have anti-inflammatory and anti-tumor effects in vitro. It has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. DMQD has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMQD has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized using various methods. DMQD has been shown to have anti-inflammatory and anti-tumor effects in vitro, which makes it a promising compound for further study. However, there are also limitations to the use of DMQD in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of DMQD. Further research is needed to determine its mechanism of action and its safety and efficacy in vivo. DMQD may also be useful in the treatment of other diseases, such as cardiovascular disease and diabetes. In addition, DMQD may have applications in drug delivery systems and as a tool for studying certain biological processes.
Conclusion:
In conclusion, DMQD is a synthetic compound that has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-tumor effects in vitro and may be useful in the treatment of neurodegenerative diseases. DMQD has several advantages for use in lab experiments, but more research is needed to determine its safety and efficacy in vivo. There are several future directions for the study of DMQD, and it may have applications in drug delivery systems and as a tool for studying certain biological processes.

Synthesis Methods

DMQD can be synthesized using various methods, including the reaction of 4-methoxyphenylhydrazine with ethyl acetoacetate, followed by cyclization with phosgene. Another method involves the reaction of 4-methoxyphenylhydrazine with 3,4-dimethoxybenzaldehyde, followed by cyclization with phosgene. These methods have been successfully used to synthesize DMQD in the laboratory.

Scientific Research Applications

DMQD has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-tumor activity in vitro. DMQD has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, DMQD has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.